3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-[3-(2-thienyl)propanoyl]piperidine

• IUPAC Name: 1-[3-[5-(imidazol-1-ylmethyl)-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-3-thiophen-2-ylpropan-1-one
• InChI: InChI=1S/C19H24N6OS/c1-23-17(13-24-10-8-20-14-24)21-22-19(23)15-4-2-9-25(12-15)18(26)7-6-16-5-3-11-27-16/h3,5,8,10-11,14-15H,2,4,6-7,9,12-13H2,1H3
• InChI Key: SKJOMTYNZTUDPQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCCN(C2)C(=O)CCC3=CC=CS3)CN4C=CN=C4
• Molecular Formula: C19H24N6OS
• Molecular Weight: 384.5 g/mol

Description

Synthesis Analysis

The synthesis of imidazo-[1,2-a]pyridines and related compounds, which share a similar structural motif to the compound , involves novel methods for synthesis and functionalization. Transition metal catalysis and metal-free approaches have been identified as significant developments in the synthesis of these heterocycles, indicating a potential pathway for synthesizing the compound of interest (Shankar et al., 2023).

Molecular Structure Analysis

The structure of piperazine compounds, which are part of the compound's structure, has been extensively studied. Piperazine rings have been coupled to different heterocyclic rings to obtain compounds with good antioxidant activity. This suggests that the molecular structure of the compound could contribute significantly to its chemical properties and potential applications (Begum et al., 2020).

Chemical Reactions and Properties

Research on the palladium-catalyzed direct C–H arylation of heteroarenes with (pseudo)aryl halides or aryliodonium salts, including the synthesis of biologically active compounds, can provide insights into the chemical reactions and properties of similar compounds. This process showcases the reactivity and potential functionalization of compounds related to the one (Rossi et al., 2014).

Physical Properties Analysis

The synthesis and study of physico-chemical properties of 1,2,4-triazole derivatives, which are structurally related, suggest that these compounds exhibit significant physical properties that could be leveraged in various applications. This indicates that the physical properties of the compound may be noteworthy and deserve further investigation (Parchenko, 2019).

Chemical Properties Analysis

The chemical properties of 1,3,4-thiadiazole-based heterosystems, which share structural similarities with the target compound, have been the subject of extensive research due to their broad spectrum of pharmacological activities. This research underscores the importance of understanding the chemical properties of such compounds, which could inform the potential applications and reactivity of the compound of interest (Lelyukh et al., 2023).